6-(4-bromophenyl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-bromophenyl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one is a chemical compound that has been studied for its potential use in scientific research. This pyridazinone derivative has shown promise in various applications, including as a potential therapeutic agent for various diseases. In
Scientific Research Applications
Chemical Synthesis and Derivatives
- Research on similar brominated and fluorinated compounds emphasizes their synthesis and potential as intermediates for further chemical transformations. For instance, studies have explored the synthesis of highly brominated mono- and bis-phenols with radical-scavenging activity, indicating potential antioxidant applications (Xiao-Juan Duan, Xiao‐Ming Li, Bin‐Gui Wang, 2007).
Biological Activities
- Analogs of the compound have been evaluated for various biological activities. For example, pyridazinones have been recognized for their spectrum of biological activities, including anticancer, antiangiogenic, and antioxidant properties, suggesting the potential investigation of "6-(4-bromophenyl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one" in similar contexts (V. T. Kamble, Ajay S. Sawant, S. S. Sawant, Parshuram M. Pisal, R. Gacche, S. Kamble, V. Kamble, 2015).
Antioxidant Properties
- The synthesis and evaluation of compounds with bromine and fluorine substituents have been linked to potent antioxidant properties, further suggesting a possible research avenue for the compound (Yasin Çetinkaya, Hülya Göçer, A. Menzek, I. Gülçin, 2012).
Chemical Properties and Applications
- The synthesis and characterization of similar compounds underscore their importance as intermediates in organic synthesis, potentially leading to novel drugs or materials with unique properties (Linxiao Wang, W. Lu, Zhen Xiao, Min Zhou, Jiqing Li, Shan Xu, 2016).
properties
IUPAC Name |
6-(4-bromophenyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrFN2O/c18-14-5-3-13(4-6-14)16-9-10-17(22)21(20-16)11-12-1-7-15(19)8-2-12/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYGDFNMARUBACB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.